Cas no 37682-29-4 (2-Nitrophenyl octyl ether)

• Product Name: 2-Nitrophenyl octyl ether
• CAS No: 37682-29-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD00014693
• CID: 89268
• PubChem ID: 24886598
• Update Time: 2025-06-08

2-Nitrophenyl octyl ether Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-(octyloxy)benzene
• 2-Nitrophenyl n-Octyl Ether [Matrix for FABMS and liquid SIMS]
• 1-Nitro-2-(n-octyloxy)benzene
• 2-Nitrophenyl octyl ether
• o-Nitrophenyl Octyl Ether (NPOE)
• 1-Nitro-2-octyloxybenzene
• 1-NITRO-2-OCTYLOXYBENZOL
• 2-NITROPHENYL N-OCTYL ETHER
• o-nitrophenyl n-octyl ether
• o-nitrophenyl octyl ether
• Octyl o-nitrophenyl ether
• 2-(Octyloxy)nitrobenzene
• Benzene, 1-nitro-2-(octyloxy)-
• 2-(n-Octyloxy)nitrobenzene
• NPOE
• 1-nitro-2-octoxybenzene
• 2-(Octyloxy)nitrobenzenr
• 1-(2-nitrophenoxy)octane
• 1-nitro-2-octoxy-benzenr
• Benzene, nitro(octyloxy)-
• Jsp006647
• 1-Nitro-2
• 1-Nitro-2-(octyloxy)benzene #
• CXVOIIMJZFREMM-UHFFFAOYSA-N
• STL554631
• SBB009146
• B
• 2-Nitrophenyl octyl ether, 99%
• MS-20083
• 37682-29-4
• o-NPOE
• NS00030262
• 2-Nitrophenyl octyl ether, Selectophore(TM), >=99.0%
• S0380
• AKOS005255104
• UNII-4NSH6FFF2H
• SCHEMBL50769
• 4NSH6FFF2H
• GEO-02035
• MFCD00014693
• FT-0613207
• Q7031552
• EINECS 253-623-7
• DTXSID3068047
• D92251
• W-106520
• BBL100837

• MDL： MFCD00014693
• Inchi： 1S/C14H21NO3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3
• InChI Key： CXVOIIMJZFREMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCCCCCCC
• BRN： 2529905

Computed Properties

• Exact Mass: 251.15200
• Monoisotopic Mass: 251.152144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.04 g/mL at 25 °C(lit.)
• Boiling Point: 197-198 °C/11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.508(lit.)
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• PSA: 55.05000
• LogP: 4.85730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Nitrophenyl octyl ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3271
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：9
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Nitrophenyl octyl ether

2-Nitrophenyl Octyl Ether (CAS No. 37682-29-4): An Overview of Its Properties, Applications, and Recent Research

2-Nitrophenyl octyl ether (CAS No. 37682-29-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a nitrophenyl group attached to an octyl ether chain. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various applications.

The chemical formula of 2-nitrophenyl octyl ether is C₁₅H₂₁NO₃. It is a colorless to pale yellow liquid with a molecular weight of 263.33 g/mol. The compound exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane, but it is sparingly soluble in water. These solubility properties make it suitable for use in a wide range of chemical reactions and formulations.

In terms of its physical properties, 2-nitrophenyl octyl ether has a boiling point of approximately 300°C and a melting point of around -10°C. Its density is about 1.1 g/cm³ at room temperature. These characteristics are important for understanding its behavior in different environments and for optimizing its use in various applications.

The nitrophenyl group in 2-nitrophenyl octyl ether is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and stability of the compound. This functional group can participate in various chemical reactions, such as nucleophilic substitution and reduction reactions. The octyl ether chain, on the other hand, provides hydrophobicity and flexibility, which can be advantageous in biological systems.

In the pharmaceutical industry, 2-nitrophenyl octyl ether has been explored for its potential as a prodrug carrier and as a component in drug delivery systems. Recent research has shown that the compound can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that 2-nitrophenyl octyl ether-based formulations significantly increased the oral bioavailability of a poorly soluble anticancer drug.

Beyond pharmaceutical applications, 2-nitrophenyl octyl ether has also found use in analytical chemistry. Its unique spectral properties make it a useful reagent for detecting and quantifying specific analytes in complex matrices. For instance, researchers at the University of California have utilized 2-nitrophenyl octyl ether-based derivatization methods to improve the sensitivity and selectivity of gas chromatography-mass spectrometry (GC-MS) analyses.

In the field of materials science, 2-nitrophenyl octyl ether has been investigated for its potential as a functional additive in polymers and coatings. Its ability to modify the surface properties of materials can lead to enhanced performance characteristics such as improved adhesion, reduced friction, and increased durability. A recent study published in the Journal of Applied Polymer Science highlighted the use of 2-nitrophenyl octyl ether-modified polyurethane coatings for corrosion protection applications.

The environmental impact of chemical compounds like 2-nitrophenyl octyl ether is an important consideration. Research efforts are ongoing to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial and commercial applications. Preliminary studies suggest that under certain conditions, 2-nitrophenyl octyl ether can be biodegraded by microorganisms, although further investigations are needed to fully understand its environmental fate.

In conclusion, 2-nitrophenyl octyl ether (CAS No. 37682-29-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for use in pharmaceuticals, analytical chemistry, materials science, and more. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific research.